Cas no 1173345-62-4 (methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate)

• Product Name: methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate
• CAS No: 1173345-62-4
• MF: C₁₉H₂₂N₄O₃S
• MW: 386.467982769012
• CID: 6511781
• Update Time: 2025-06-03

methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate
• JPXMNSWLQPPNPU-VXPUYCOJSA-N
• 3(2H)-Benzothiazoleacetic acid, 6-butyl-2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]imino]-, methyl ester

• Inchi： 1S/C19H22N4O3S/c1-4-5-6-13-7-8-15-16(11-13)27-19(23(15)12-17(24)26-3)20-18(25)14-9-10-22(2)21-14/h7-11H,4-6,12H2,1-3H3
• InChI Key： JPXMNSWLQPPNPU-UHFFFAOYSA-N
• SMILES： S1C2=CC(CCCC)=CC=C2N(CC(OC)=O)C1=NC(C1C=CN(C)N=1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 558.6±60.0 °C(Predicted)
• pka: -1.31±0.10(Predicted)

Additional information on methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate

Compound CAS No. 1173345-62-4: Methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate

Methyl 2-{6-butyl-2-(1-methyl-1H-pyrazole-3-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-yl}acetate, identified by the CAS number 1173345-62-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in drug discovery and material science. The structure of this compound is characterized by a benzothiazole ring system substituted with a butyl group, a methylated pyrazole moiety, and an acetate ester group. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and esterifications. The presence of the benzothiazole core makes it a promising candidate for applications in fluorescence sensing due to its inherent aromaticity and conjugation. Recent studies have highlighted the potential of benzothiazole derivatives as fluorescent probes for detecting metal ions and anions in aqueous solutions. For instance, researchers have demonstrated that the substitution pattern on the benzothiazole ring significantly influences the fluorescence quantum yield and selectivity of these probes.

In addition to its fluorescent properties, methyl 2-{6-butyl...}acetate exhibits interesting pharmacological activities. Preclinical studies have shown that this compound possesses anti-inflammatory and antioxidant properties, making it a potential lead molecule for drug development. The pyrazole moiety within its structure is known to interact with various biological targets, including enzymes and receptors, further enhancing its therapeutic potential.

The structural complexity of this compound also makes it an attractive candidate for polymer chemistry. By incorporating such functional groups into polymer backbones, scientists can develop advanced materials with tailored mechanical and electronic properties. For example, recent advancements in polymer synthesis have utilized benzothiazole-containing monomers to create stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

From an environmental perspective, the stability and biodegradability of methyl 2-{6-butyl...}acetate are critical considerations for its large-scale application. Studies have shown that the presence of bulky substituents like the butyl group can influence the compound's environmental fate by altering its solubility and partition coefficients. Understanding these factors is essential for ensuring sustainable use and minimizing ecological impacts.

In conclusion, methyl 2-{6-butyl...}acetate (CAS No. 1173345-62-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure enables it to serve as a valuable tool in fluorescence sensing, drug discovery, and material science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.